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Historical Context and Basic Properties

The table below summarizes the fundamental characteristics of nigericin:

Property Description

Source Streptomyces hygroscopicus (first isolated from soil in Nigeria) [1] [2]

Year of Isolation 1951 [1] [2]

Historical Application Antibiotic active against Gram-positive bacteria [1] [3] [2]

Molecular Formula C₄₀H₆₈O₁₁ [1]

Mechanism of Action Acts as an H⁺, K⁺ ionophore, functioning as an electroneutral antiporter [1] [4]

Nigericin's structure was elucidated in 1968, revealing similarities to other polyether ionophores like

monensin [1]. Its primary mechanism involves exchanging intracellular K⁺ for extracellular H⁺, which

dissipates crucial ion gradients across membranes [4] [5].
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Recent studies highlight nigericin's potential in addressing contemporary antibiotic resistance challenges. A

significant 2022 study demonstrated that nigericin exhibits potent bactericidal activity against a wide panel

of clinical multidrug-resistant Gram-positive bacteria, including Methicillin-Resistant Staphylococcus

aureus (MRSA) and Vancomycin-Resistant Enterococci (VRE) [6]. Key findings are summarized below:

Aspect Finding

Spectrum of Activity Potent activity against MRSA, VRE, Staphylococcus epidermidis,
Streptococcus pneumoniae [6]

Activity against
Persisters

Effective in killing bacterial persister cells [6]

Anti-biofilm Activity Reduces pre-formed bacterial biofilms [6]

Resistance
Development

Low frequency of resistance development [6]

In Vivo Efficacy Effective in mouse models of biofilm, skin, and bloodstream infection [6]

Mechanistic studies indicate that nigericin disrupts the bacterial electron transport chain and ATP

production, ultimately damaging membrane structure and increasing permeability [6]. Resistance is linked to

mutations in the GraSR two-component regulatory system, a mechanism distinct from most clinical

antibiotics, minimizing risk of cross-resistance [6].

Experimental Protocols and Applications

For researchers, key experimental methodologies from recent studies provide a foundation for investigating

nigericin's antibacterial properties.

Determination of Minimum Inhibitory Concentration (MIC)

Method: Broth microdilution according to CLSI guidelines [6].

Procedure: Serial dilutions of nigericin are prepared in a Mueller-Hinton or Brain Heart Infusion
broth. An exponential-phase bacterial inoculum is standardized to approximately (5 \times 10^5)
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CFU/mL and added to each well [6].

Endpoint: The MIC is the lowest concentration that prevents visible growth after overnight incubation
at 37°C [6].

Time-Kill Assay

Purpose: To evaluate the bactericidal kinetics and rate of killing [6].

Procedure: Exponentially growing cultures are exposed to nigericin at a specific multiple of the MIC.
Samples are withdrawn at predetermined time points, serially diluted in sterile buffer, and plated onto

drug-free agar [6].
Analysis: Colonies are counted after incubation. A ≥3-log₁₀ (99.9%) reduction in CFU/mL compared

to the initial inoculum indicates bactericidal activity [6].

Anti-Persister Cell Assay

Persister Generation: Stationary-phase cultures or cells treated with a high concentration of

ciprofloxacin generate persister cells [6].
Treatment: The persister population is treated with nigericon. Viable counts are monitored over

several days to assess killing [6].

Checkerboard Synergy Assay

Purpose: To determine if nigericin acts synergistically with other antibiotics [6].

Procedure: Nigericin and a second antibiotic are diluted in a two-dimensional checkerboard pattern.
The Fractional Inhibitory Concentration Index is calculated: ( \text{FICI} = \frac{\text{MIC}\text{A in
combination}}{\text{MIC}\text{A alone}} + \frac{\text{MIC}\text{B in combination}}{\text{MIC}\text{B
alone}} ).

Interpretation: FICI ≤ 0.5 indicates synergy [6].

The following diagram illustrates the experimental workflow for key antibacterial assays:
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Experimental workflow for key antibacterial assays

Research Considerations

Cellular Toxicity: As an ionophore, nigericin affects fundamental cellular processes in both
prokaryotic and eukaryotic cells. It inhibits Golgi function and can activate the NLRP3 inflammasome

in mammalian cells, which is crucial for toxicity assessments [1] [4].
Handling in Experiments: Trace nigericin contamination can interfere with pH regulation studies.

Complete cleansing of perfusion systems after calibration is essential [4].

Nigericin's historical role as an anti-Gram-positive antibiotic and its recently demonstrated efficacy against

drug-resistant strains, persisters, and biofilms make it a promising candidate for anti-infective development.

Its unique mechanism and low resistance propensity are particularly valuable in the current antimicrobial

resistance landscape.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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